Cas no 142979-34-8 (2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-)

• Product Name: 2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
• CAS No: 142979-34-8
• MF: C₂₅H₂₀BrN₇O₂
• MW: 530.376003265381
• CID: 227029
• Update Time: 2024-03-01

2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
• DragmacidinD
• Dragmacidine D
• 2(1H)-Pyrazinone, 6-[4-[(1R)-1-(2-amino-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-

• Inchi： 1S/C25H20BrN7O2/c1-11(18-9-31-25(27)33-18)13-4-5-20(34)23-21(13)16(8-29-23)19-10-30-22(24(35)32-19)15-7-28-17-6-12(26)2-3-14(15)17/h2-11,28-29,34H,1H3,(H,32,35)(H3,27,31,33)/t11-/m1/s1
• InChI Key： LYYMDXNIMMMZLB-LLVKDONJSA-N
• SMILES： C1(=O)NC(C2C3=C(NC=2)C(O)=CC=C3[C@H](C2=CNC(N)=N2)C)=CN=C1C1C2=C(NC=1)C=C(Br)C=C2

Computed Properties

• Exact Mass: 531.10206
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• XLogP3: 1.665

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• PSA: 143.35
• pka: 10.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles